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Compound of Interest

Compound Name: Bekanamycin sulfate

Cat. No.: B15560596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bekanamycin, also known as Kanamycin B, is an aminoglycoside antibiotic that exhibits broad-

spectrum activity against many Gram-positive and Gram-negative bacteria.[1] Its primary

mechanism of action involves binding to the 30S ribosomal subunit of bacteria, which disrupts

protein synthesis and ultimately leads to bacterial cell death.[2][3] In research settings,

bekanamycin sulfate is frequently utilized as a selective agent for the cultivation of bacteria

that have been transformed with plasmids carrying a kanamycin resistance gene.[1][4] This

document provides a comprehensive guide to the preparation of bekanamycin sulfate stock

solutions for laboratory use.

Data Presentation
The following table summarizes the key quantitative data for bekanamycin sulfate.
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Property Value Citations

Synonyms
Kanamycin B sulfate,

Kanendos, Stereocidin
[1][5]

Molecular Formula C₁₈H₃₇N₅O₁₀ · H₂SO₄ [1][5]

Molecular Weight 581.59 g/mol [1][6]

Solubility in Water 50 mg/mL to 100 mg/mL [1][7]

Solubility in Organic Solvents

Practically insoluble in ethanol,

acetone, chloroform, and

ether.

[8]

Recommended Stock

Concentration
10 mg/mL to 100 mg/mL [1][7]

Typical Working Concentration
10-100 µg/mL (commonly 50

µg/mL)
[1]

pH of 1% Aqueous Solution 6.5 to 8.5 [8][9]

Storage of Stock Solution
Short-term: 2-8°C; Long-term:

-20°C to -80°C
[1][7][8]

Experimental Protocols
This section details the methodology for preparing a sterile 50 mg/mL stock solution of

bekanamycin sulfate.

Materials
Bekanamycin sulfate powder

Sterile, deionized, or distilled water

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance
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Sterile serological pipettes or micropipettes

Vortex mixer

Sterile 0.22 µm syringe filters

Sterile syringes (10 mL or larger)

Sterile microcentrifuge tubes for aliquoting

Procedure
Calculations: Determine the required amount of bekanamycin sulfate powder. To prepare

10 mL of a 50 mg/mL stock solution, 500 mg of bekanamycin sulfate is needed.

Weighing: In a designated clean area, accurately weigh 500 mg of bekanamycin sulfate
powder using an analytical balance and aseptically transfer it to a sterile conical tube.

Dissolving: Add 8 mL of sterile water to the conical tube. Close the tube securely and vortex

at a medium speed until the powder is completely dissolved. The resulting solution should be

clear and colorless.[8] If dissolution is difficult, gentle warming or sonication can be applied.

[8]

Volume Adjustment: Once fully dissolved, add sterile water to bring the final volume to 10

mL.

Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile conical tube.[1][6] Do not autoclave bekanamycin sulfate
solutions, as heat can degrade the antibiotic.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can reduce the efficacy of

the antibiotic, dispense the sterile stock solution into smaller, single-use aliquots (e.g., 1 mL)

in sterile microcentrifuge tubes.[1][7]

Labeling: Clearly label each aliquot with the name of the antibiotic ("Bekanamycin Sulfate"),

the concentration (50 mg/mL), and the date of preparation.
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Storage: For short-term use (up to a few weeks), store the aliquots at 2-8°C.[1][10] For long-

term storage (up to 6 months), store at -20°C or -80°C.[7][8]

Visualizations
Mechanism of Action
The following diagram illustrates the mechanism of action of bekanamycin sulfate.

Mechanism of Action of Bekanamycin Sulfate
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Caption: Mechanism of Bekanamycin Sulfate Action.
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The diagram below outlines the experimental workflow for the preparation of a bekanamycin
sulfate stock solution.

Workflow for Bekanamycin Sulfate Stock Solution Preparation
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3. Dissolve in Sterile Water

4. Adjust to Final Volume

5. Sterile Filter (0.22 µm)

6. Aliquot into Sterile Tubes

7. Store at appropriate temperature
(2-8°C or -20°C/-80°C)
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Caption: Stock Solution Preparation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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